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Compound of Interest

Compound Name: Rhenium heptafluoride

Cat. No.: B092789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhenium heptafluoride (ReF₇) is a unique and highly reactive inorganic compound, notable

for being the only thermally stable metal heptafluoride.[1] It appears as a bright yellow

crystalline solid at room temperature.[1] Its potent fluorinating capabilities and unusual

coordination chemistry make it a valuable reagent in specialized areas of chemical synthesis

and materials science. However, its high reactivity, particularly with water and organic

materials, necessitates stringent handling procedures and safety precautions to prevent

hazardous incidents in the laboratory.

These application notes provide a comprehensive guide to the safe handling, storage, and use

of ReF₇, along with detailed protocols for common laboratory procedures. The information is

intended for trained professionals working in controlled laboratory environments.

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of ReF₇ is essential for its

safe handling.
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Property Value Reference

Molecular Formula ReF₇ [1]

Molar Mass 319.196 g/mol [1]

Appearance Bright yellow crystalline solid [1]

Melting Point 48.3 °C (118.9 °F; 321.4 K) [1]

Boiling Point 73.72 °C (164.7 °F; 346.9 K) [1]

Density 4.3 g/cm³ [1]

Solubility in Water Reacts violently [1]

Vapor Pressure 13.41 kPa [1]

Safety and Handling
Due to the lack of a specific Safety Data Sheet (SDS) for Rhenium heptafluoride, the

following precautions are based on data for the closely related and highly hazardous Rhenium

hexafluoride (ReF₆) and general best practices for handling highly reactive fluorides.

General Precautions
Work Area: All manipulations of ReF₇ must be conducted in a well-ventilated chemical fume

hood or a glove box with an inert atmosphere (e.g., argon or nitrogen).[2][3]

Exclusion of Moisture: ReF₇ reacts violently with water to produce hydrofluoric acid (HF) and

perrhenic acid (HReO₄).[1] All glassware and equipment must be scrupulously dried before

use.[4]

Avoid Incompatibilities: Keep ReF₇ away from water, organic materials, and reducing agents.

[5]

Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.[6]

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory when working with ReF₇.

PPE Category Item Specification Reference

Eye Protection
Safety Goggles and

Face Shield

Tightly fitting chemical

splash goggles and a

full-face shield are

required.

[5][7]

Hand Protection
Chemical-Resistant

Gloves

Neoprene or butyl

rubber gloves are

recommended. Check

with the glove

manufacturer for

compatibility.

[2][7]

Body Protection
Flame-Resistant Lab

Coat and Apron

A flame-resistant lab

coat worn over

chemical-resistant

clothing, along with a

chemical-resistant

apron, is necessary.

[5][7]

Respiratory Protection

Full-Face Respirator

with appropriate

cartridge

A NIOSH-approved

full-face respirator

with a cartridge

suitable for acid gases

and fluorides should

be used, especially if

there is a risk of

inhalation.

[5]

Storage
Store ReF₇ in a cool, dry, well-ventilated area, away from incompatible materials.[5]

Containers should be made of compatible materials (e.g., passivated stainless steel or nickel

alloys) and kept tightly sealed.
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Store in a designated, clearly labeled area for highly reactive and corrosive materials.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving ReF₇.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Situation Procedure Reference

Inhalation

Move the victim to fresh air

immediately. If breathing is

difficult, provide oxygen. If

breathing has stopped, give

artificial respiration. Seek

immediate medical attention.

[8]

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes

while removing contaminated

clothing. Apply a 2.5% calcium

gluconate gel to the affected

area. Seek immediate medical

attention.

[7]

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, lifting the

upper and lower eyelids. Seek

immediate medical attention.

[8]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and have

them drink one or two glasses

of water to dilute the

substance. Seek immediate

medical attention.

[8]

Spill Evacuate the area. Wear full

PPE, including respiratory

protection. For small spills,

absorb the material with an

inert, dry absorbent (e.g., sand

or vermiculite) and place it in a

sealed, labeled container for

disposal. Do not use water or

[5]
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combustible materials to clean

up spills.

Experimental Protocols
Protocol for the Synthesis of Rhenium Heptafluoride
This protocol is adapted from the direct fluorination of rhenium metal.

Materials:

Rhenium metal powder

Fluorine gas (F₂)

High-pressure reaction vessel (e.g., Monel or nickel)

Heating mantle

Vacuum line

Cold trap (liquid nitrogen)

Procedure:

Ensure all apparatus is meticulously cleaned and dried to remove any traces of moisture.

Place a known quantity of rhenium metal powder into the reaction vessel.

Evacuate the reaction vessel to remove air and any residual moisture.

Slowly introduce fluorine gas into the vessel while monitoring the pressure. The reaction

should be carried out at a pressure of several atmospheres.[4]

Heat the reaction vessel to 400 °C.[1] The reaction is exothermic and should be carefully

controlled.

Maintain the reaction temperature and pressure for several hours to ensure complete

conversion.
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After the reaction is complete, cool the vessel to room temperature.

Carefully vent the excess fluorine gas through a suitable scrubber (e.g., soda lime or

activated alumina).

The product, ReF₇, can be purified by fractional distillation or sublimation under vacuum.

Collect the purified product in a cold trap.

Protocol for Handling and Dispensing ReF₇
Procedure:

All operations should be performed in an inert atmosphere glovebox or a high-integrity fume

hood.

Bring the container of ReF₇ to ambient temperature within the controlled atmosphere before

opening to prevent condensation of moisture from the air.

Use compatible, dry tools (e.g., stainless steel or nickel spatulas) for transferring the solid.

Weigh the desired amount of ReF₇ in a sealed, tared container.

If making a solution, slowly add the ReF₇ to a dry, compatible solvent (e.g., anhydrous

hydrogen fluoride) with stirring in a cooled reaction vessel. The dissolution may be

exothermic.

After dispensing, securely seal the ReF₇ container and store it appropriately.

Decontaminate all equipment that has come into contact with ReF₇ by slowly and carefully

reacting any residue with a suitable quenching agent (e.g., a dilute, cooled solution of

sodium bicarbonate) in a fume hood.
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Workflow for Handling ReF7
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Emergency Response Protocol for ReF7 Exposure

Emergency Response Protocol for ReF7 Exposure Emergency Response Protocol for ReF7 Exposure

Exposure Event

Evacuate Immediate Area If Spill Occurs

Alert Others and Call for Help

Remove Victim from Contaminated Area
(if safe to do so)

Administer First Aid
(as per protocol)

Seek Immediate Medical Attention

Follow Spill Cleanup Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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